Cas no 1218790-15-8 (3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester
• CAS No: 1218790-15-8
• MF: C₁₃H₁₄BClFNO₂
• MW: 281.518166065216
• MDL: MFCD15143597
• CID: 829228
• Update Time: 2026-04-29

3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester

• MDL： MFCD15143597

Computed Properties

• Exact Mass: 281.07900

Experimental Properties

• PSA: 42.25000
• LogP: 2.64998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester

Research Brief on 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester (CAS: 1218790-15-8) and Its Applications in Chemical Biology and Drug Discovery

3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester (CAS: 1218790-15-8) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogen-substituted aromatic ring and boronic ester functionality, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies have highlighted its potential in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester as a key intermediate in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The compound's electron-withdrawing substituents (chloro, cyano, and fluoro groups) were found to enhance the reactivity of the boronic ester, facilitating efficient cross-coupling with heteroaryl halides. The resulting inhibitors demonstrated improved pharmacokinetic properties and target engagement in preclinical models of autoimmune diseases.

Another significant application emerged in the field of targeted protein degradation, as reported in ACS Chemical Biology (2024). Here, the compound was incorporated into the design of cereblon-based PROTACs targeting estrogen receptor alpha (ERα). The fluorophenyl moiety proved crucial for maintaining optimal binding affinity to the target protein while the boronic ester functionality allowed for modular assembly of the PROTAC structure. This approach yielded degraders with sub-nanomolar DC50 values in breast cancer cell lines.

The compound's stability profile has also been a subject of recent investigation. A 2024 study in Organic Process Research & Development examined the hydrolytic stability of various boronic esters under physiological conditions. 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester demonstrated exceptional stability at pH 7.4, with less than 5% hydrolysis observed after 24 hours, making it particularly suitable for prodrug applications. This property has led to its increasing use in the development of boron-containing therapeutics, including those leveraging the boron neutron capture therapy (BNCT) mechanism.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of this boronic ester's production. A Nature Protocols paper (2023) detailed a high-yield (85%), chromatography-free synthesis using packed-bed reactors, addressing previous challenges in large-scale manufacturing. This methodological advancement is expected to facilitate broader adoption of the compound in industrial drug discovery programs.

Looking forward, the unique structural features of 3-Chloro-5-cyano-2-fluorophenylboronic acid, pinacol ester continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitor scaffolds via boronic acid-specific warheads and its use in bioorthogonal labeling strategies for cellular imaging. As the pharmaceutical industry increasingly embraces boron chemistry, this compound is poised to play an expanding role in the development of next-generation therapeutics.